Cas no 2703779-32-0 (Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1))

Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1) is a heterocyclic organic compound featuring a pyrimidine core substituted with a chlorinated tetrahydro-pyridinyl group. The hydrochloride salt form enhances its stability and solubility, making it suitable for pharmaceutical and chemical research applications. Its structural properties suggest potential utility as an intermediate in the synthesis of bioactive molecules, particularly in medicinal chemistry for targeting neurological or metabolic pathways. The compound’s well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. High-purity grades ensure reproducibility in experimental settings, supporting its use in drug discovery and development.
Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1) structure
2703779-32-0 structure
Product Name:Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)
CAS No:2703779-32-0
MF:C9H11Cl2N3
MW:232.109739542007
CID:5416276
PubChem ID:165945467
Update Time:2025-05-22

Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
    • Z5184488663
    • EN300-33039544
    • 2703779-32-0
    • Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)
    • Inchi: 1S/C9H10ClN3.ClH/c10-8-5-12-9(13-6-8)7-1-3-11-4-2-7;/h1,5-6,11H,2-4H2;1H
    • InChI Key: ZACPHDSWMXSNRA-UHFFFAOYSA-N
    • SMILES: C1(C2=CCNCC2)=NC=C(Cl)C=N1.[H]Cl

Computed Properties

  • Exact Mass: 231.0330028g/mol
  • Monoisotopic Mass: 231.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8Ų

Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33039544-0.05g
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
2703779-32-0 95.0%
0.05g
$249.0 2025-03-18
Enamine
EN300-33039544-0.1g
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
2703779-32-0 95.0%
0.1g
$372.0 2025-03-18
Enamine
EN300-33039544-0.25g
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
2703779-32-0 95.0%
0.25g
$530.0 2025-03-18
Enamine
EN300-33039544-0.5g
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
2703779-32-0 95.0%
0.5g
$835.0 2025-03-18
Enamine
EN300-33039544-1.0g
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
2703779-32-0 95.0%
1.0g
$1070.0 2025-03-18
Enamine
EN300-33039544-2.5g
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
2703779-32-0 95.0%
2.5g
$2100.0 2025-03-18
Enamine
EN300-33039544-5.0g
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
2703779-32-0 95.0%
5.0g
$3105.0 2025-03-18
Enamine
EN300-33039544-10.0g
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
2703779-32-0 95.0%
10.0g
$4606.0 2025-03-18
Aaron
AR02819T-50mg
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
2703779-32-0 95%
50mg
$368.00 2025-02-15
Aaron
AR02819T-100mg
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
2703779-32-0 95%
100mg
$537.00 2025-02-15

Additional information on Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)

Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)

The compound Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1) with CAS No. 2703779-32-0 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The pyrimidine ring system serves as a central scaffold for various bioactive molecules, and the substitution patterns in this compound further enhance its functional properties.

Recent studies have highlighted the importance of pyrimidine derivatives in modulating cellular processes. The presence of a 5-chloro substituent introduces electronic effects that can influence the molecule's reactivity and selectivity. Additionally, the 1,2,3,6-tetrahydro-4-pyridinyl group attached at position 2 of the pyrimidine ring introduces a bicyclic structure that may confer enhanced stability and bioavailability. These structural features make this compound a promising candidate for exploring its role in therapeutic interventions.

One of the most exciting aspects of this compound is its potential as a bioisostere or lead compound in medicinal chemistry. Researchers have been exploring how subtle modifications to its structure can lead to improved pharmacokinetic profiles and target specificity. For instance, the hydrochloride salt form (1:1) ensures optimal solubility and stability under physiological conditions.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. Studies using docking simulations have revealed potential binding interactions with key biological targets such as kinases or G-protein coupled receptors (GPCRs). These insights are crucial for understanding how this compound might exert its biological effects.

In terms of synthesis, the preparation of Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)- involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. The use of advanced catalytic systems and protecting groups has significantly improved the efficiency of these reactions.

Looking ahead, the exploration of this compound's biological activity is expected to shed light on its potential therapeutic applications. Preclinical studies are currently underway to evaluate its efficacy in models of diseases such as cancer or neurodegenerative disorders. The integration of cutting-edge analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will further enhance our understanding of its pharmacokinetics and pharmacodynamics.

In conclusion,Pyrimidine derivatives like this one represent a vital area of research in contemporary medicinal chemistry. Their structural versatility and potential for bioactivity make them invaluable tools for advancing drug discovery efforts. As research continues to unfold on this compound with CAS No. 2703779-32-0, it holds promise for contributing to innovative therapeutic solutions in the near future.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.